Cas no 1562-93-2 (Benzoic acid, 4-(phenylazo)-)

• Product Name: Benzoic acid, 4-(phenylazo)-
• CAS No: 1562-93-2
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• MDL: MFCD00020348
• CID: 163738
• PubChem ID: 87574396
• Update Time: 2025-05-20

Benzoic acid, 4-(phenylazo)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(2-phenyldiazenyl)-
• 4-(Phenylazo)benzoic Acid
• 4-Phenylazobenzoic acid
• Azobenzene-4-carboxylic Acid
• Benzoic acid, 4-(phenylazo)-
• Azoic acid
• p-Phenylazobenzoic acid
• 4-Carboxyazobenzene
• 4-phenyldiazenylbenzoic acid
• Benzoic acid, p-(phenylazo)-
• Benzoic acid, 4-(2-phenyldiazenyl)-
• 4-(phenyldiazenyl)benzoic acid
• 4-(PHENYLAZO)BENZOICACID
• 4-[(E)-phenylazo]benzoic acid
• (E)-4-(Phenyldiazenyl)benzoic acid
• Benzoic acid, 4-(phenylazo)-, (E)-
• 4-Phenylazo-benzoic acid
• NS00025072
• AKOS015889583
• Trans-4-(Phenyldiazenyl)Benzoic Acid
• SY051949
• CSPTZWQFHBVOLO-UHFFFAOYSA-N
• CSPTZWQFHBVOLO-CCEZHUSRSA-N
• 4-phenyldiazenyl-benzoic acid
• U7WT6MJ3SW
• FT-0657549
• A823874
• BAA56293
• 4-(2-phenyldiazen-1-yl)benzoic acid
• CS-0163758
• NSC 2522
• 4-[(E)-Phenyldiazenyl]benzoic acid #
• BDBM50587272
• AE-562/40861594
• SCHEMBL3361521
• DTXSID1061784
• 37790-20-8
• HY-W106234
• SCHEMBL168297
• Benzoic acid, 4-(phenylazo)-(E)-
• J-009295
• P0143
• AS-62175
• FT-0649868
• A928553
• 1562-93-2
• D91911
• AKOS024386633
• UNII-U7WT6MJ3SW
• 4-[(E)-Phenyldiazenyl]benzoic acid
• PD197264
• CHEMBL273753
• 4-(Phenylazo)benzoic acid, 98%
• NSC2522
• 4-(2-Phenyldiazenyl)benzoic acid
• NSC-2522
• EINECS 216-347-8
• [4-(phenylazo)phenyl]-methanoic acid
• MFCD00020348
• DB-064125

• MDL： MFCD00020348
• Inchi： 1S/C13H10N2O2/c16-13(17)10-6-8-12(9-7-10)15-14-11-4-2-1-3-5-11/h1-9H,(H,16,17)/b15-14+
• InChI Key： CSPTZWQFHBVOLO-CCEZHUSRSA-N
• SMILES： OC(C1C=CC(=CC=1)/N=N/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 226.07400
• Monoisotopic Mass: 226.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62

Experimental Properties

• Color/Form: Golden red foliar crystals
• Density: 1.19g/cm3
• Melting Point: 247-250 °C (lit.)
• Boiling Point: 418.1ºC at 760mmHg
• Flash Point: 206.7ºC
• Refractive Index: 1.606
• PSA: 62.02000
• LogP: 3.80020
• Solubility: Soluble in ether, acetone \ chloroform \ hot benzene \ hot ethanol and hot acetic acid, slightly soluble in crude gasoline and carbon disulfide

Benzoic acid, 4-(phenylazo)- Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on Benzoic acid, 4-(phenylazo)-

Benzoic Acid, 4-(Phenylazo)- (CAS No. 1562-93-2): A Comprehensive Overview

Benzoic acid, 4-(phenylazo)- (CAS No. 1562-93-2) is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as 4-Azobenzenebenzoic acid, is characterized by its unique chemical structure, which includes a benzoic acid moiety and an azo group (-N=N-) linked to a phenyl ring. The combination of these functional groups imparts distinct physical and chemical properties, making it a valuable reagent in fields such as pharmaceuticals, materials science, and analytical chemistry.

The molecular formula of Benzoic acid, 4-(phenylazo)- is C₁₃H₁₀N₂O₂, and its molecular weight is approximately 226.23 g/mol. The compound is typically a yellow to orange crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and acetone. Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

In the realm of pharmaceutical research, Benzoic acid, 4-(phenylazo)- has been explored for its potential as a photosensitive agent. The azo group in the molecule can undergo reversible photoisomerization, transitioning between the trans and cis forms upon exposure to light. This property has led to its use in the development of photochromic materials and smart drug delivery systems. Recent studies have demonstrated that Benzoic acid, 4-(phenylazo)--based materials can be engineered to release drugs in response to specific light stimuli, offering precise control over drug release kinetics.

Beyond pharmaceuticals, Benzoic acid, 4-(phenylazo)- has found applications in materials science. Its ability to undergo photoisomerization makes it a suitable candidate for the fabrication of photoresponsive polymers and coatings. These materials can be used in various industries, including optoelectronics, where they can serve as components in devices such as optical switches and sensors. Additionally, the compound's unique optical properties have been harnessed in the development of advanced imaging techniques and photonic devices.

In analytical chemistry, Benzoic acid, 4-(phenylazo)- serves as a valuable reagent for the detection and quantification of various analytes. Its strong absorption in the visible region of the electromagnetic spectrum allows for its use in spectrophotometric assays. Researchers have developed methods utilizing Benzoic acid, 4-(phenylazo)--based colorimetric sensors to detect trace amounts of metal ions, organic pollutants, and other analytes of environmental and biological significance.

The synthesis of Benzoic acid, 4-(phenylazo)- can be achieved through several routes, with one common method involving the coupling reaction between benzoic acid and phenyldiazonium salt. This reaction is typically carried out under mild conditions using an aqueous medium and a suitable coupling agent such as sodium acetate or sodium bicarbonate. The resulting product can be purified by recrystallization or column chromatography to obtain high-purity material suitable for various applications.

Safety considerations are essential when handling Benzoic acid, 4-(phenylazo)-. While it is not classified as a hazardous substance under most regulatory frameworks, proper precautions should be taken to avoid skin contact and inhalation of dust particles. It is recommended to handle the compound in well-ventilated areas and use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, Benzoic acid, 4-(phenylazo)- (CAS No. 1562-93-2) is a multifaceted compound with a wide range of applications across multiple scientific disciplines. Its unique chemical structure and properties make it an invaluable reagent in pharmaceutical research, materials science, and analytical chemistry. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.